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Compound of Interest

Compound Name: 5-ROX-SE

Cat. No.: B15597528

Welcome to the Technical Support Center for 5-Carboxy-X-Rhodamine, Succinimidyl Ester (5-
ROX-SE). This resource is designed for researchers, scientists, and drug development
professionals to provide comprehensive troubleshooting guides and frequently asked questions
(FAQs) to help you improve the signal-to-noise ratio in your experiments involving 5-ROX-SE.

Frequently Asked Questions (FAQSs)
Q1: What is 5-ROX-SE and what are its primary applications?

5-ROX-SE is an amine-reactive fluorescent dye belonging to the rhodamine family. The
succinimidyl ester (SE) moiety readily reacts with primary amino groups (-NHz) on molecules
like proteins, peptides, and amine-modified oligonucleotides to form a stable covalent bond. Its
bright fluorescence in the orange-red region of the spectrum makes it a popular choice for a
variety of applications, including:

» Oligonucleotide labeling: For use in applications like real-time PCR (as a reference dye) and
fluorescence in situ hybridization (FISH).

o Protein and antibody conjugation: For use in immunoassays, flow cytometry, and
fluorescence microscopy.

o Automated DNA sequencing.

Q2: What are the key spectral properties of 5-ROX?
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The spectral characteristics of 5-ROX are crucial for designing experiments and selecting
appropriate instrument settings.

Property Value Reference
Excitation Maximum (Aex) ~570-580 nm [1]
Emission Maximum (Aem) ~591-604 nm [1]
Molar Extinction Coefficient (g) ~93,000 cm~—1M~1 [2]

Q3: How should 5-ROX-SE be stored?

Proper storage is critical to maintain the reactivity and fluorescence of 5-ROX-SE.

Condition Recommendation Reference

Store at -20°C, desiccated and
Long-term storage , [3]
protected from light.

) ) Store at -20°C in small aliquots
Stock solutions (in DMSO or

to avoid repeated freeze-thaw [4]
DMF)

cycles.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with 5-ROX-SE that
can lead to a poor signal-to-noise ratio.

Problem 1: Weak or No Fluorescence Signal

A faint or undetectable signal is a common frustration. The following workflow can help
diagnose the root cause.
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Weak or No Signal

Is the labeling reaction inefiicient? s the probe concentration suboptimal? 15 the pHof the imaging buffer incorreqt? Ave the mi ? s the being quenched? s the signal fading too quickly?

[ Verify Labeling Efficiency j [ Optimize Probe Concentration ] [ Check Buffer pH j [ Verify Instrument Settings j [ Investigate Quenching j [ Assess Photobleaching j

Calculate Degree of Labeling (DOL) Perform Concentration Titration Adjust pH to Optimal Range Use Appropriate Filter Sets Remove Potential Quenchers Use Antifade Reagents

High Background

Is there residual free dye? Is the labeled prpbe sticking non-specifically? Is the sample itself fluorescent? Are the buffers or media contributing to the background?

v

Incomplete Removal of Unbound Dye Non-specific Binding of Conjugate Sample Autofluorescence Contaminated Reagents/Media

Improve Purification Method Use Blocking Agents Employ Spectral Unmixing or Use Fresh, Filtered Buffers and

(e.g., Gel Filtration, Dialysis) (e.g., BSA, Serum) Use a Red-shifted Dye Phenol Red-Free Media
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Preparation

Dissolve 5-ROX-SE 4

. Reaction nstream Pre in,
in DMSO eactio Downstrea ocessing

14 . .
5 5 5 Incubate 2-4h at RT Purify Labeled Oligo a
L Mix Oligo and Dye Solutions (in the dark) (Gel Filtration/HPLC) Quantify and Calculate DOL
.

Dissolve Amine-Oligo
in Bicarbonate Buffer

i

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15597528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

